![molecular formula C12H17NO5S B2975255 N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanine CAS No. 474006-03-6](/img/structure/B2975255.png)
N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanine
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Description
N-(4-ethoxyphenyl)-N-(methylsulfonyl)alanine is a useful research compound. Its molecular formula is C12H17NO5S and its molecular weight is 287.33. The purity is usually 95%.
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Scientific Research Applications
Protease Inhibitors
Research has shown that sulfonyl amino acyl hydroxamates, incorporating alkyl/arylsulfonyl groups, can act as potent bacterial collagenase inhibitors. These compounds have been prepared and assayed as inhibitors of Clostridium histolyticum collagenase, a bacterial protease involved in the degradation of the extracellular matrix. The substitution pattern at the sulfonamido moiety significantly contributes to activity, with certain compounds exhibiting affinities in the low nanomolar range, indicating their potential as therapeutic agents targeting bacterial infections and related diseases Clare, Scozzafava, & Supuran, 2001.
Bioadhesive Materials
The synthesis and characterization of self-assembling block copolymers containing bioadhesive end groups have been explored, leveraging the unusual amino acid 3,4-Dihydroxyphenyl-L-alanine (DOPA) found in mussel adhesive proteins. This research demonstrates the potential of such compounds in developing new materials with enhanced adhesive properties for biomedical applications Huang, Lee, Ingram, & Messersmith, 2002.
Nanofiltration Membranes
Novel sulfonated thin-film composite nanofiltration membranes have been developed using sulfonated aromatic diamine monomers. These membranes exhibit improved water flux for the treatment of dye solutions, showcasing the application of such chemical structures in environmental engineering and wastewater treatment Liu, Zhang, Zhou, Ren, Geng, Luan, & Wang, 2012.
Drug Metabolism
The application of biocatalysis to drug metabolism has been demonstrated through the preparation of mammalian metabolites of biaryl-bis-sulfonamide compounds using Actinoplanes missouriensis. This research highlights the potential of employing microbial-based systems for the production of drug metabolites, facilitating the study of drug efficacy and safety Zmijewski, Gillespie, Jackson, Schmidt, Yi, & Kulanthaivel, 2006.
Properties
IUPAC Name |
2-(4-ethoxy-N-methylsulfonylanilino)propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO5S/c1-4-18-11-7-5-10(6-8-11)13(19(3,16)17)9(2)12(14)15/h5-9H,4H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBJRRTQMPDPESD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)N(C(C)C(=O)O)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.